molecular formula C9H9N3O B3041306 3-Ethyl-benzotriazin-4-one CAS No. 26944-60-5

3-Ethyl-benzotriazin-4-one

Cat. No. B3041306
CAS RN: 26944-60-5
M. Wt: 175.19 g/mol
InChI Key: JWPPRPLIXXOWEL-UHFFFAOYSA-N
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Description

3-Ethyl-benzotriazin-4-one is a derivative of 1,2,3-benzotriazin-4(3H)-one . It is a heterocyclic compound that has been used in the synthesis of pharmaceutically important targets .


Synthesis Analysis

The synthesis of 1,2,3-benzotriazin-4(3H)-ones, including 3-Ethyl-benzotriazin-4-one, has been achieved through a one-pot process . This process involves the diazotisation and subsequent cyclisation of 2-aminobenzamides and 2-aminobenzenesulfonamides via stable diazonium salts . The transformation was compatible with a wide range of aryl functional groups and amide/sulfonamide-substituents .


Chemical Reactions Analysis

The chemical reactions involving 1,2,3-benzotriazin-4(3H)-ones include diazotisation and subsequent cyclisation of 2-aminobenzamides and 2-aminobenzenesulfonamides . This process is facilitated by stable diazonium salts .

Mechanism of Action

Target of Action

3-Ethyl-benzotriazin-4-one, also known as 3-Ethylbenzo[d][1,2,3]triazin-4(3h)-one, is a heterocyclic compound with important pharmacological properties . It has been reported to have various biological activities and is used in active pharmaceutical ingredients such as anesthetics, antidepressants, and agrochemicals . .

Mode of Action

It is known that benzotriazin-4(3h)-ones, the class of compounds to which 3-ethyl-benzotriazin-4-one belongs, can undergo various chemical transformations, including metal-catalyzed and photochemical denitrogenative transformations . These transformations can lead to the formation of related heterocycles and different cross-coupling reactions .

Biochemical Pathways

Benzotriazin-4(3h)-ones are known to be versatile building blocks for various chemical reactions . They can undergo acid-mediated denitrogenative ortho-hydroxylation and heteroannulation reactions yielding benzo[c][1,2]dithiol-3-ones , which suggests that they may interact with and affect various biochemical pathways.

Result of Action

Benzotriazin-4(3h)-ones are known to have various biological activities and are used in active pharmaceutical ingredients such as anesthetics, antidepressants, and agrochemicals , suggesting that they may have a wide range of molecular and cellular effects.

Action Environment

It is known that the synthesis of benzotriazin-4(3h)-ones can be achieved via a photocyclization reaction upon exposure to violet light (420 nm) , suggesting that light conditions may influence the formation and possibly the action of these compounds.

Safety and Hazards

1,2,3-Benzotriazin-4(3H)-one is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation .

Future Directions

The synthesis of 1,2,3-benzotriazin-4(3H)-ones, including 3-Ethyl-benzotriazin-4-one, has been developed to be mild and effective . The method is compatible with a wide range of aryl functional groups and amide/sulfonamide-substituents, which suggests potential for further exploration and application in pharmaceutical synthesis .

properties

IUPAC Name

3-ethyl-1,2,3-benzotriazin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9N3O/c1-2-12-9(13)7-5-3-4-6-8(7)10-11-12/h3-6H,2H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JWPPRPLIXXOWEL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=O)C2=CC=CC=C2N=N1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

175.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Ethyl-benzotriazin-4-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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